Cas no 1804359-46-3 (3-(Fluoromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-(Fluoromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804359-46-3
• MF: C₈H₆F₄N₂O₄
• MW: 270.137856006622
• CID: 4813625
• Update Time: 2025-05-21

3-(Fluoromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F4N2O4/c1-17-7-4(2-9)6(18-8(10,11)12)5(3-13-7)14(15)16/h3H,2H2,1H3
• InChI Key： MVFPXWZFAHTRDS-UHFFFAOYSA-N
• SMILES： FCC1C(=NC=C(C=1OC(F)(F)F)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• XLogP3: 2.3
• Topological Polar Surface Area: 77.2

Additional information on 3-(Fluoromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 3-(Fluoromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804359-46-3)

The compound 3-(Fluoromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804359-46-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the fluoromethyl, methoxy, nitro, and trifluoromethoxy functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel drug candidates and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in 3-(Fluoromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine contributes to its lipophilicity, a critical factor in drug design. This aligns with the growing trend of fluorine incorporation in medicinal chemistry, a topic frequently searched in academic and industrial circles. The compound’s nitro group also offers versatile reactivity, enabling further functionalization for targeted applications.

From an environmental perspective, the development of sustainable synthetic routes for compounds like 3-(Fluoromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine is a hot topic. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during synthesis. This resonates with the broader industry shift toward eco-friendly manufacturing, a key concern for regulatory bodies and stakeholders. The compound’s potential in precision agriculture also ties into discussions about reducing pesticide overuse, another frequently searched topic.

The analytical characterization of CAS No. 1804359-46-3 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets stringent quality standards for research and development. The trifluoromethoxy group in particular is a focus of structural studies due to its influence on molecular conformation and interaction with biological targets. Such details are often sought after by chemists and pharmacologists studying structure-activity relationships.

In summary, 3-(Fluoromethyl)-2-methoxy-5-nitro-4-(trifluoromethoxy)pyridine represents a cutting-edge example of functionalized heterocycles with broad scientific relevance. Its applications span from medicinal chemistry to agrochemical innovation, addressing contemporary challenges in health and sustainability. As research progresses, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable crop solutions.